Cas no 96078-23-8 (2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid)

• Product Name: 2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid
• CAS No: 96078-23-8
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 6117778
• PubChem ID: 2787139
• Update Time: 2025-10-31

2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid
• 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]propanoic acid
• Propanoic acid, 2-[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
• 2-(4-methyl-2-oxochromen-7-yl)oxypropanoic acid
• SR-01000404435
• MFCD00532713
• 96078-23-8
• DTXSID201193050
• CS-0313768
• SR-01000404435-1
• Oprea1_616597
• F0398-0069
• CBDivE_015713
• Z56759494
• VS-08944
• 2-[(4-Methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]propanoic acid
• AKOS000144884
• CHEMBL4059981
• 2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)propanoic acid
• AKOS016042949

• Inchi： 1S/C13H12O5/c1-7-5-12(14)18-11-6-9(3-4-10(7)11)17-8(2)13(15)16/h3-6,8H,1-2H3,(H,15,16)
• InChI Key： UDYRIQUHULSYII-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C2C(=C1)OC(=O)C=C2C)C

Computed Properties

• Exact Mass: 248.06847348g/mol
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 455.1±45.0 °C(Predicted)
• pka: 3.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid

Comprehensive Overview of 2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid (CAS No. 96078-23-8)

2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid (CAS No. 96078-23-8) is a synthetic organic compound belonging to the coumarin derivative family. Its unique molecular structure, featuring a 4-methyl-2-oxo-2H-chromen-7-yl core linked to a propanoic acid moiety via an oxygen bridge, has garnered significant attention in pharmaceutical and agrochemical research. The compound's versatility stems from its ability to interact with biological systems, making it a subject of interest for drug discovery and material science applications.

Recent studies highlight the potential of 2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid as a precursor for bioactive molecules. Researchers are particularly intrigued by its structure-activity relationship (SAR), which influences its binding affinity to enzymes like cyclooxygenase-2 (COX-2)—a target for anti-inflammatory therapies. This aligns with growing public interest in natural-derived therapeutics and sustainable drug development, as evidenced by surges in searches for "coumarin-based anti-inflammatory agents" and "green chemistry in pharma."

The compound's photophysical properties also make it relevant to the organic electronics sector. With increasing demand for flexible OLED materials and bio-compatible sensors, its chromen-7-yl backbone offers tunable fluorescence—a feature explored in peer-reviewed journals. SEO analytics reveal rising queries such as "coumarin derivatives for optoelectronics," reflecting industry trends toward energy-efficient displays.

From a synthetic chemistry perspective, CAS No. 96078-23-8 serves as a key intermediate in multicomponent reactions. Its propanoic acid side chain enables facile derivatization, meeting the demand for highly functionalized coumarins—a topic frequently searched in academic databases. Notably, its low toxicity profile (as per OECD guidelines) positions it favorably for cosmetic formulations, coinciding with consumer interest in "clean beauty ingredients."

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling of 2-(4-methyl-2-oxo-2H-chromen-7-yl)oxypropanoic acid requires adherence to REACH and GMP standards—keywords often associated with supplier audits. Market reports indicate escalating procurement of high-purity coumarin derivatives for preclinical studies, driven by pharmaceutical outsourcing trends.

In conclusion, CAS No. 96078-23-8 exemplifies the convergence of medicinal chemistry and advanced materials science. Its dual applicability addresses contemporary needs in personalized medicine and smart materials, making it a compound of enduring scientific and commercial value. Future research may explore its biodegradability and catalytic applications—areas generating substantial online engagement among sustainability-focused audiences.